Cas no 137629-29-9 (NAPHTHOLAS-BIBUTYRATE)
NAPHTHOLAS-BIBUTYRATE structure
Product Name:NAPHTHOLAS-BIBUTYRATE
CAS No:137629-29-9
MF:C22H20BrNO4
MW:442.302505493164
CID:901837
Update Time:2026-04-29
NAPHTHOLAS-BIBUTYRATE Chemical and Physical Properties
Names and Identifiers
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- NAPHTHOLAS-BIBUTYRATE
-
Computed Properties
- Exact Mass: 441.05800
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 11
- Complexity: 1160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.9
Experimental Properties
- PSA: 64.63000
- LogP: 5.64170
NAPHTHOLAS-BIBUTYRATE Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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